Cas no 30239-74-8 (1-Butanone,2-ethyl-2-hydroxy-1-phenyl-)

• Product Name: 1-Butanone,2-ethyl-2-hydroxy-1-phenyl-
• CAS No: 30239-74-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 317866
• PubChem ID: 344690
• Update Time: 2025-04-19

1-Butanone,2-ethyl-2-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-ethyl-2-hydroxy-1-phenyl-
• 2-ethyl-2-hydroxy-1-phenylbutan-1-one
• SCHEMBL4556750
• NSC401750
• 2-hydroxy-2,2-diethylacetophenone
• DTXSID50322648
• NSC-401750
• AEFIRESPFCLUFO-UHFFFAOYSA-N
• 30239-74-8

• Inchi： 1S/C12H16O2/c1-3-12(14,4-2)11(13)10-8-6-5-7-9-10/h5-9,14H,3-4H2,1-2H3
• InChI Key： AEFIRESPFCLUFO-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)=O)(CC)CC

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.522
• PSA: 37.3
• LogP: 2.42040